1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea

• CAS No.: 105734-48-3
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 1-(5-methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea
• InChI: InChI=1S/C12H15N3OS/c1-7(2)13-12(16)14-11-9-6-8(3)4-5-10(9)17-15-11/h4-7H,1-3H3,(H2,13,14,15,16)
• InChI Key: RDWHAMDWTIYXTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SN=C2NC(=O)NC(C)C

Description

1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea is a chemical compound that belongs to the class of benzothiazole derivatives

Preparation Methods

The synthesis of 1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea typically involves the reaction of 5-methyl-1,2-benzothiazol-3-ylamine with isocyanates under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, and the temperature is maintained at around 0-5°C to ensure the formation of the desired product. Industrial production methods may involve the use of automated reactors and continuous flow systems to enhance the efficiency and yield of the synthesis process .

Chemical Reactions Analysis

1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other electrophiles to form substituted derivatives. Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations.

Scientific Research Applications

1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to the modulation of biological processes. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to its potential use as an anticancer agent .

Comparison with Similar Compounds

1-(5-Methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea can be compared with other benzothiazole derivatives, such as:

1-methyl-3-(5-methyl-1,2-benzothiazol-3-yl)urea: This compound has a similar structure but differs in the substitution pattern, which may lead to different biological activities and applications.

(5-Methyl-1,2-benzothiazol-3-yl)urea: This compound lacks the propan-2-yl group, which may affect its chemical reactivity and biological properties.